Cas no 26028-68-2 (5-(2,4-Dichlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,4-Dichlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 26028-68-2
• MF: C₈H₅Cl₂N₃S
• MW: 246.116397619247
• MDL: MFCD01046341
• CID: 291156
• PubChem ID: 691559
• Update Time: 2025-04-19

5-(2,4-Dichlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(2,4-dichlorophenyl)-1,2-dihydro-
• 5-(2,4-dichlorophenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• 5-(2,4-Dichloro-phenyl)-4H-[1,2,4]triazole-3-thiol
• 3-(2,4-Dichlorophenyl)-1
• 3-(2,4-dichlorophenyl)-1,2,4-triazoline-5-thione
• 3-(2,4-dichlorophenyl)-5-mercapto 1H-1,2,4-triazole
• 3-(Dichlorphenyl)-5-mercapto-triazol
• 5-(2,4-dichloro-phenyl)-1,2-dihydro-[1,2,4]triazole-3-thione
• 5-(2,4-dichlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol
• AC1LES9V
• AC1Q7GHZ
• AG-205
• ST4026386
• SR-01000514250-1
• AKOS005136175
• BBA02868
• AG-205/36656015
• 3-(2,4-dichlorophenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• SR-01000514250
• cid_691559
• J-516079
• BDBM45981
• CHEMBL1613432
• VS-13368
• DTXSID20351122
• AKOS000295715
• VS-02107
• EN300-05490
• MFCD01046341
• MLS-0146221.0001
• CS-0219991
• 5-(2, 4-dichlorophenyl)-1, 2-dihydro-1, 2, 4-triazole-3-thione
• 26028-68-2
• STK796766
• 3H-1,2,4-Triazole-3-thione, 5-(2,4-dichlorophenyl)-1,2-dihydro-
• G31330
• STK696486
• BBL009605
• BBL036210
• 5-(2,4-Dichlorophenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01046341
• Inchi： 1S/C8H5Cl2N3S/c9-4-1-2-5(6(10)3-4)7-11-8(14)13-12-7/h1-3H,(H2,11,12,13,14)
• InChI Key： BZLULSOSPSQTAL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(NN1)=S)Cl

Computed Properties

• Exact Mass: 244.95835
• Monoisotopic Mass: 244.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.68
• Boiling Point: 330.7°Cat760mmHg
• Flash Point: 153.8°C
• Refractive Index: 1.76
• PSA: 36.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles